Cas no 1033819-10-1 (tert-butyl 2-{[methoxy(methyl)amino]carbonyl}-1-azetanecarboxylate)

• Product Name: tert-butyl 2-{[methoxy(methyl)amino]carbonyl}-1-azetanecarboxylate
• CAS No: 1033819-10-1
• MF: C₁₁H₂₀N₂O₄
• MW: 244.287503242493
• MDL: MFCD18904374
• CID: 5176116
• PubChem ID: 53401964
• Update Time: 2025-05-20

tert-butyl 2-{[methoxy(methyl)amino]carbonyl}-1-azetanecarboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-{[methoxy(methyl)amino]carbonyl}-1-azetanecarboxylate
• 1-Azetidinecarboxylic acid, 2-[(methoxymethylamino)carbonyl]-, 1,1-dimethylethyl ester
• AKOS015994507
• AT21470
• SCHEMBL444365
• TERT-BUTYL (2R)-2-[METHOXY(METHYL)CARBAMOYL]AZETIDINE-1-CARBOXYLATE
• SS-3095
• TERT-BUTYL 2-(METHOXY(METHYL)CARBAMOYL)AZETIDINE-1-CARBOXYLATE
• 1033819-10-1

• MDL： MFCD18904374
• Inchi： 1S/C11H20N2O4/c1-11(2,3)17-10(15)13-7-6-8(13)9(14)12(4)16-5/h8H,6-7H2,1-5H3
• InChI Key： AYNAJTJLWNLXBC-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC1C(N(OC)C)=O

Computed Properties

• Exact Mass: 244.14230712g/mol
• Monoisotopic Mass: 244.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 59.1Ų

Additional information on tert-butyl 2-{[methoxy(methyl)amino]carbonyl}-1-azetanecarboxylate

tert-butyl 2-{[methoxy(methyl)amino]carbonyl}-1-azetanecarboxylate: A Comprehensive Overview

The compound with CAS No. 1033819-10-1, commonly referred to as tert-butyl 2-{[methoxy(methyl)amino]carbonyl}-1-azetanecarboxylate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound is characterized by its unique structure, which incorporates an azetane ring, a tertiary butyl group, and a methoxy(methyl)amino substituent. The azetane ring is a four-membered cyclic amine, which contributes to the compound's rigidity and potential for bioactivity. The tert-butyl group serves as a bulky substituent, enhancing the molecule's stability and solubility properties. The methoxy(methyl)amino carbonyl group introduces additional functionality, making this compound a versatile building block in synthetic chemistry.

Recent studies have highlighted the importance of tert-butyl 2-{[methoxy(methyl)amino]carbonyl}-1-azetanecarboxylate in the development of novel therapeutic agents. Researchers have explored its role as an intermediate in the synthesis of bioactive molecules, particularly those targeting complex biological systems. For instance, its ability to participate in peptide coupling reactions has made it a valuable reagent in medicinal chemistry. The compound's azetane ring has been shown to enhance the pharmacokinetic properties of derived compounds, such as improved bioavailability and reduced toxicity.

The synthesis of tert-butyl 2-{[methoxy(methyl)amino]carbonyl}-1-azetanecarboxylate involves a multi-step process that combines principles from both organic and stereochemical synthesis. Key steps include the formation of the azetane ring through intramolecular cyclization and the subsequent introduction of the tert-butyl and methoxy(methyl)amino substituents. These steps require precise control over reaction conditions to ensure high yields and optimal stereochemical outcomes. Recent advancements in catalytic methods have further streamlined the synthesis process, making this compound more accessible for large-scale applications.

In terms of applications, tert-butyl 2-{[methoxy(methyl)amino]carbonyl}-1-azetanecarboxylate has found utility in various areas of materials science and drug discovery. Its rigid structure makes it an ideal candidate for use in supramolecular chemistry, where it can serve as a scaffold for self-assembling materials. Additionally, its role as an intermediate in peptide synthesis has been pivotal in the development of novel antibiotics and anticancer agents. Researchers have also explored its potential as a chiral auxiliary in asymmetric synthesis, leveraging its stereochemical properties to facilitate enantioselective reactions.

Recent breakthroughs in computational chemistry have further elucidated the electronic and steric properties of tert-butyl 2-{[methoxy(methyl)amino]carbonyl}-1-azetanecarboxylate. Advanced molecular modeling techniques have provided insights into its interaction with biological targets, paving the way for rational drug design strategies. These studies underscore the compound's potential as a lead molecule in therapeutic development, particularly in targeting protein-protein interactions and enzyme activity.

In conclusion, tert-butyl 2-{[methoxy(methyl)amino]carbonyl}-1-azetanecarboxylate is a versatile and intriguing chemical entity with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic and computational methods, positions it as a key player in modern chemical research. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to the fields of medicine, materials science, and beyond.